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Compound Name: D-Pyroaspartic acid

Cat. No.: B1311207 Get Quote

Eine detaillierte Anwendungsbeschreibung und Protokolle zur Derivatisierung von D-

Pyroasparaginsäure für die GC-MS-Analyse.

Diese Unterlagen richten sich an Forscher, Wissenschaftler und Fachleute in der

Arzneimittelentwicklung und beschreiben Methoden zur Vorbereitung von D-

Pyroasparaginsäure für die Analyse mittels Gaschromatographie-Massenspektrometrie (GC-

MS). Da D-Pyroasparaginsäure eine polare Verbindung mit geringer Flüchtigkeit ist, ist eine

Derivatisierung notwendig, um sie für die GC-Analyse geeignet zu machen.[1][2]

Anwendungs- und Methodische Hinweise
Die Gaschromatographie (GC) ist eine leistungsstarke Analysetechnik, die eine hohe

Trennleistung für flüchtige Verbindungen bietet.[2][3][4] D-Pyroasparaginsäure muss

derivatisiert werden, um ihre Polarität zu verringern und ihre Flüchtigkeit zu erhöhen, was eine

Analyse mittels GC-MS ermöglicht.[1][2] Gängige Derivatisierungsstrategien umfassen die

Silylierung oder eine zweistufige Methode aus Veresterung und anschließender Acylierung.[2]

[5][6][7]

Die Silylierung ist eine verbreitete Methode, bei der aktive Wasserstoffatome in polaren

funktionellen Gruppen durch eine unpolare Trimethylsilyl (TMS)-Gruppe ersetzt werden.[2] Dies

führt zu einem Derivat mit geringerer Polarität und einem niedrigeren Siedepunkt, das leichter

verdampft.[2] Reagenzien wie N-Methyl-N-(trimethylsilyl)trifluoracetamid (MSTFA) werden

häufig verwendet.[8]
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Eine alternative Methode ist die zweistufige Derivatisierung. Zuerst wird die Carboxylgruppe

durch Veresterung, beispielsweise mit methanolischer Salzsäure, in einen Methylester

umgewandelt.[5][6][7] Anschließend wird die Aminogruppe durch Acylierung mit Reagenzien

wie Pentafluorpropionsäureanhydrid (PFPA) modifiziert.[5][6][7][9] Diese Methode führt zu

stabilen Derivaten, die sich gut für die GC-MS-Analyse eignen.

Für die quantitative Analyse ist die Verwendung eines internen Standards, wie einer stabil-

isotopenmarkierten Version der D-Pyroasparaginsäure, unerlässlich, um die Variabilität

während der Probenvorbereitung und Injektion auszugleichen.[5][6][7]

Experimentelle Protokolle
Hier werden zwei detaillierte Protokolle für die Derivatisierung von D-Pyroasparaginsäure

beschrieben.

Protokoll 1: Zweistufige Veresterung und Acylierung
Dieses Protokoll basiert auf Methoden, die für die Analyse von Pyroglutaminsäure, einer

strukturell ähnlichen Verbindung, entwickelt wurden.[5][6][7]

Materialien:

Probe, die D-Pyroasparaginsäure enthält

2 M methanolische Salzsäure (HCl/CH₃OH)

Pentafluorpropionsäureanhydrid (PFPA)

Ethylacetat

Stickstoffgas zum Trocknen

Heizblock oder Wasserbad

GC-Vials

Prozedur:
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Einwaage und Trocknung: Eine bekannte Menge der Probe in ein Reaktionsgefäß geben.

Die Probe unter einem sanften Stickstoffstrom zur Trockne eindampfen.

Veresterung: Den trockenen Rückstand in 200 µL 2 M methanolischer Salzsäure aufnehmen.

Das Gefäß fest verschließen und für 60 Minuten bei 80 °C inkubieren.[5][6][7]

Trocknung: Die Probe nach der Inkubation unter Stickstoff erneut zur Trockne eindampfen.

Acylierung: Den trockenen Rückstand in 100 µL einer Mischung aus Ethylacetat und PFPA

(4:1, v/v) lösen. Das Gefäß verschließen und für 30 Minuten bei 65 °C inkubieren.[5][6][7]

Analyse: Nach dem Abkühlen ist die Probe bereit für die Injektion in das GC-MS-System.

Protokoll 2: Silylierung
Die Silylierung ist eine schnelle und effektive einstufige Derivatisierungsmethode.[2]

Materialien:

Probe, die D-Pyroasparaginsäure enthält

N-Methyl-N-(trimethylsilyl)trifluoracetamid (MSTFA) mit 1% Trimethylchlorsilan (TMCS) als

Katalysator

Pyridin (optional, zur Verbesserung der Löslichkeit und Reaktion)

Stickstoffgas zum Trocknen

Heizblock

GC-Vials

Prozedur:

Einwaage und Trocknung: Eine bekannte Menge der Probe in ein GC-Vial geben und unter

Stickstoff trocknen.

Derivatisierung: 50 µL MSTFA (mit 1% TMCS) und optional 50 µL Pyridin zum trockenen

Rückstand geben.
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Reaktion: Das Vial fest verschließen und für 30 Minuten bei 70 °C inkubieren.

Analyse: Nach dem Abkühlen kann die Probe direkt in das GC-MS-System injiziert werden.

Quantitative Daten
Die folgende Tabelle fasst typische Parameter für die quantitative GC-MS-Analyse von

derivatisierten Aminosäuren zusammen. Die genauen Werte für D-Pyroasparaginsäure müssen

experimentell validiert werden.

Parameter
Methode:
Veresterung/Acylierung

Methode: Silylierung

Derivat
D-Pyroasparaginsäure-

methylester-PFP-Amid

D-Pyroasparaginsäure-TMS-

Ester

GC-Säule
Mittlere Polarität, z.B. DB-17

oder Optima-17[5]

Geringe bis mittlere Polarität,

z.B. DB-5ms

Injektionsmodus Splitless Splitless

Temperaturprogramm
Start bei 40-70°C, Rampe bis

280°C[9]

Start bei 70°C, Rampe bis

300°C

MS-Modus

Electron Capture Negative

Ionization (ECNI)[5][6][7] oder

Electron Ionization (EI)

Electron Ionization (EI)

Quantifizierungsionen (m/z)
Spezifisch für das PFP-Derivat

(z.B. [M-HF]⁻)[7]

Spezifisch für das TMS-Derivat

(z.B. [M-15]⁺)

Nachweisgrenze (LOD) pg- bis ng-Bereich pg- bis ng-Bereich

Linearer Bereich
Typischerweise 2-3

Größenordnungen

Typischerweise 2-3

Größenordnungen

Visualisierungen
Die folgenden Diagramme illustrieren den experimentellen Arbeitsablauf und die logischen

Beziehungen der Derivatisierung.
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Probenvorbereitung

Derivatisierung

Analyse

Alternative: Silylierung
Probe mit D-Pyroasparaginsäure Trocknung (N2)

Veresterung
(2M HCl/MeOH, 80°C)

Silylierung
(MSTFA, 70°C)

Trocknung (N2) Acylierung
(PFPA, 65°C)

GC-MS Analyse

D-Pyroasparaginsäure
(polar, nicht flüchtig)

Derivatisierung

erfordert

GC-MS Analyse

Derivat
(unpolar, flüchtig)

erzeugt

ermöglicht

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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